Cas no 1567092-05-0 (1-(3-chlorothiophen-2-yl)-2,2-difluoroethan-1-ol)

1-(3-Chlorothiophen-2-yl)-2,2-difluoroethan-1-ol is a fluorinated thiophene derivative with potential applications in pharmaceutical and agrochemical synthesis. The presence of both chlorine and fluorine substituents enhances its reactivity, making it a versatile intermediate for constructing complex heterocyclic frameworks. The difluoroethanol moiety contributes to improved metabolic stability and bioavailability in derived compounds. Its thiophene core offers electron-rich properties, facilitating further functionalization via cross-coupling or nucleophilic substitution reactions. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to its balanced lipophilicity and structural rigidity. Handling requires standard precautions for halogenated organics.

1-(3-chlorothiophen-2-yl)-2,2-difluoroethan-1-ol structure

1567092-05-0 structure

Product name:1-(3-chlorothiophen-2-yl)-2,2-difluoroethan-1-ol

CAS No:1567092-05-0

MF:C₆H₅ClF₂OS

MW:198.618106603622

CID:6110199

PubChem ID:104632765

1-(3-chlorothiophen-2-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-(3-chlorothiophen-2-yl)-2,2-difluoroethan-1-ol
- 1567092-05-0
- EN300-1933420
- Inchi： 1S/C6H5ClF2OS/c7-3-1-2-11-5(3)4(10)6(8)9/h1-2,4,6,10H
- InChI Key： KEQCFDABRQBAKM-UHFFFAOYSA-N
- SMILES： ClC1C=CSC=1C(C(F)F)O

Computed Properties

Exact Mass: 197.9717700g/mol
Monoisotopic Mass: 197.9717700g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 48.5Å²
XLogP3: 2.3

1-(3-chlorothiophen-2-yl)-2,2-difluoroethan-1-ol Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-1933420-1.0g	1-(3-chlorothiophen-2-yl)-2,2-difluoroethan-1-ol	1567092-05-0	1g	$1086.0	2023-05-31
Enamine	EN300-1933420-0.25g	1-(3-chlorothiophen-2-yl)-2,2-difluoroethan-1-ol	1567092-05-0	0.25g	$906.0	2023-09-17
Enamine	EN300-1933420-2.5g	1-(3-chlorothiophen-2-yl)-2,2-difluoroethan-1-ol	1567092-05-0	2.5g	$1931.0	2023-09-17
Enamine	EN300-1933420-1g	1-(3-chlorothiophen-2-yl)-2,2-difluoroethan-1-ol	1567092-05-0	1g	$986.0	2023-09-17
Enamine	EN300-1933420-10g	1-(3-chlorothiophen-2-yl)-2,2-difluoroethan-1-ol	1567092-05-0	10g	$4236.0	2023-09-17
Enamine	EN300-1933420-5.0g	1-(3-chlorothiophen-2-yl)-2,2-difluoroethan-1-ol	1567092-05-0	5g	$3147.0	2023-05-31
Enamine	EN300-1933420-0.5g	1-(3-chlorothiophen-2-yl)-2,2-difluoroethan-1-ol	1567092-05-0	0.5g	$946.0	2023-09-17
Enamine	EN300-1933420-0.05g	1-(3-chlorothiophen-2-yl)-2,2-difluoroethan-1-ol	1567092-05-0	0.05g	$827.0	2023-09-17
Enamine	EN300-1933420-0.1g	1-(3-chlorothiophen-2-yl)-2,2-difluoroethan-1-ol	1567092-05-0	0.1g	$867.0	2023-09-17
Enamine	EN300-1933420-10.0g	1-(3-chlorothiophen-2-yl)-2,2-difluoroethan-1-ol	1567092-05-0	10g	$4667.0	2023-05-31